Cas no 20737-41-1 (4-Aminopyrimidine-5-carboxylic acid)

• Product Name: 4-Aminopyrimidine-5-carboxylic acid
• CAS No: 20737-41-1
• MF: C₅H₅N₃O₂
• MW: 139.112100362778
• MDL: MFCD00047383
• CID: 51633
• PubChem ID: 1201440
• Update Time: 2025-09-20

4-Aminopyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Aminopyrimidine-5-carboxylic acid
• 4-Amino-5-pyrimidinecarboxylic acid
• 4-Amino-pyrimidine-5-carboxylic acid
• 5-Pyrimidinecarboxylic acid, 4-amino-
• 4-amino-5-carboxypyrimidine
• 4-Amino-pyrimidin-5-carbonsaeure
• 4-AMinopyriMidin-5-carboxylic acid
• RARECHEM AL BO 1509
• 4-aminopyrimidine-5-carboxylicacid
• PubChem21834
• Oprea1_762663
• 4-aminopyrimidine-5-carboxylic
• ZUBDZQFROMAIPT-UHFFFAOYSA-N
• HMS1787L22
• STK661734
• SBB014257
• BBL028016
• RP01198
• AB02045
• PS-
• MFCD00047383
• AC-907/25014069
• AMY471
• F13676
• AKOS000112098
• BB 0238586
• 4-aminopyrimidine-5-carboxylic acid, AldrichCPR
• W-206551
• 20737-41-1
• PS-3627
• AC-22320
• Z56755621
• FT-0603723
• A4502
• SCHEMBL758324
• CS-0030400
• DTXSID00360898
• SY032667
• EN300-136125
• DB-024778
• AKOS BBS-00002112;4-AMINO-5-PYRIMIDINECARBOXYLIC ACID;4-AMINOPYRIMIDINE-5-CARBOXYLIC ACID;BUTTPARK 33\\08-70;RARECHEM AL BO 1509;5-Pyrimidinecarboxylic acid, 4-amino- (6CI,7CI,8CI,9CI)

• MDL： MFCD00047383
• Inchi： 1S/C5H5N3O2/c6-4-3(5(9)10)1-7-2-8-4/h1-2H,(H,9,10)(H2,6,7,8)
• InChI Key： ZUBDZQFROMAIPT-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CN=C1N)=O

Computed Properties

• Exact Mass: 139.03800
• Monoisotopic Mass: 139.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.1
• XLogP3: -0.1

Experimental Properties

• Density: 1.533
• Boiling Point: 384.9℃/760mmHg
• Flash Point: 186.6°C
• Refractive Index: 1.663
• PSA: 89.10000
• LogP: 0.33820

4-Aminopyrimidine-5-carboxylic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT